Cas no 2130934-16-4 (Cyclobutanol, 3-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-, trans-)

• Product Name: Cyclobutanol, 3-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-, trans-
• CAS No: 2130934-16-4
• MF: C₁₁H₂₄O₂Si
• MW: 216.39256477356
• CID: 5154538
• Update Time: 2026-03-03

Cyclobutanol, 3-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanol, 3-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-, trans-

• Inchi： 1S/C11H24O2Si/c1-11(2,3)14(4,5)13-8-9-6-10(12)7-9/h9-10,12H,6-8H2,1-5H3/t9-,10-
• InChI Key： OUJLQKAVYMREHG-MGCOHNPYSA-N
• SMILES： [C@@H]1(O)C[C@@H](CO[Si](C(C)(C)C)(C)C)C1

Additional information on Cyclobutanol, 3-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-, trans-

Exploring Cyclobutanol, 3-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-, trans- (CAS No. 2130934-16-4): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, Cyclobutanol, 3-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-, trans- (CAS No. 2130934-16-4) has emerged as a pivotal compound for researchers and industries alike. This silyl-protected cyclobutanol derivative is renowned for its unique structural features, which enable its application in advanced synthetic routes, including asymmetric catalysis and pharmaceutical intermediate preparation. Its trans-configuration and sterically hindered silyl group make it a valuable tool for chemists aiming to achieve high selectivity in complex molecular constructions.

The growing interest in CAS No. 2130934-16-4 aligns with broader trends in green chemistry and sustainable synthesis. Researchers frequently search for "efficient cyclobutanol derivatives" or "silyl ether applications in drug discovery," reflecting the demand for eco-friendly and atom-economical methodologies. This compound’s thermodynamic stability and compatibility with transition-metal catalysts position it as a candidate for reducing waste in multistep reactions, addressing key concerns in industrial-scale production.

From a structural perspective, the tert-butyldimethylsilyl (TBS) protecting group in Cyclobutanol, 3-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-, trans- offers robust protection for hydroxyl functionalities during synthetic transformations. This attribute is critical in peptide chemistry and natural product synthesis, where selective deprotection strategies are essential. Online queries such as "TBS-protected alcohols in medicinal chemistry" highlight its relevance in designing bioactive molecules with improved pharmacokinetic properties.

Another hotspot for this compound lies in its role in ring-strain engineering. Cyclobutanes, known for their high ring strain, are increasingly exploited in material science and agrochemical research. The incorporation of trans-3-(TBS-oxymethyl)cyclobutanol into polymers or ligands can enhance mechanical properties or catalytic activity, respectively. Searches like "strained ring systems in catalysis" underscore the interdisciplinary appeal of this scaffold.

In summary, Cyclobutanol, 3-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-, trans- (CAS No. 2130934-16-4) bridges fundamental research and applied sciences. Its adaptability to flow chemistry setups and compatibility with bioorthogonal reactions further solidify its status as a future-proof synthetic building block. As the scientific community prioritizes precision molecular editing, this compound will undoubtedly remain at the forefront of innovation.